Cas no 904815-02-7 (6-(2-Aminoethyl)aminonicotinic acid)

6-(2-Aminoethyl)aminonicotinic acid is a versatile bifunctional compound featuring both a carboxylic acid and an aminoethylamino group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structure allows for selective functionalization, enabling conjugation with various substrates or incorporation into heterocyclic frameworks. The compound's dual reactivity facilitates its use in peptide coupling, linker chemistry, and the preparation of bioactive molecules. Its stability under standard conditions and compatibility with common reagents enhance its utility in multistep synthetic routes. This compound is particularly useful in medicinal chemistry for the development of targeted therapeutics and as a building block for complex molecular architectures.
6-(2-Aminoethyl)aminonicotinic acid structure
904815-02-7 structure
Product Name:6-(2-Aminoethyl)aminonicotinic acid
CAS No:904815-02-7
MF:C8H11N3O2
MW:181.191841363907
MDL:MFCD06245441
CID:994852
PubChem ID:2771760
Update Time:2025-10-18

6-(2-Aminoethyl)aminonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-[(2-AMINOETHYL)AMINO]NICOTINIC ACID
    • 6-(2-aminoethylamino)pyridine-3-carboxylic acid
    • 6-[(2-aminoethyl)amino]-3-Pyridinecarboxylic acid
    • GL-0226
    • SB53076
    • FT-0724125
    • EN300-761776
    • 6-((2-Aminoethyl)amino)nicotinic acid
    • DTXSID60378070
    • AKOS005254246
    • 6-[(2-Aminoethyl)amino]pyridine-3-carboxylic acid, 2-[(2-Aminoethyl)amino]-5-carboxypyridine
    • 6-[(2-aminoethyl)amino]pyridine-3-carboxylic acid
    • 904815-02-7
    • SCHEMBL3562313
    • PS-3072
    • MFCD06245441
    • DB-078694
    • 6-[(2-aminoethyl)amino]-3-Pyridine carboxylic acid
    • 6-(2-Aminoethyl)aminonicotinic acid
    • MDL: MFCD06245441
    • Inchi: 1S/C8H11N3O2/c9-3-4-10-7-2-1-6(5-11-7)8(12)13/h1-2,5H,3-4,9H2,(H,10,11)(H,12,13)
    • InChI Key: MZDCHNOFDXEGCN-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C(C=C1)NCCN)=O

Computed Properties

  • Exact Mass: 181.08500
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 88.24000
  • LogP: 0.92370

6-(2-Aminoethyl)aminonicotinic acid Security Information

  • Hazardous Material Identification: Xi

6-(2-Aminoethyl)aminonicotinic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(2-Aminoethyl)aminonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR01708-250mg
6-[(2-Aminoethyl)amino]nicotinic acid
904815-02-7
250mg
£96.00 2025-02-19
Matrix Scientific
200364-1g
6-[(2-Aminoethyl)amino]nicotinic acid
904815-02-7
1g
$420.00 2023-09-09
TRC
A765258-1mg
6-[(2-Aminoethyl)amino]nicotinic acid
904815-02-7
1mg
$ 50.00 2022-06-07
TRC
A765258-2mg
6-[(2-Aminoethyl)amino]nicotinic acid
904815-02-7
2mg
$ 65.00 2022-06-07
TRC
A765258-10mg
6-[(2-Aminoethyl)amino]nicotinic acid
904815-02-7
10mg
$ 95.00 2022-06-07
Enamine
EN300-761776-0.05g
6-[(2-aminoethyl)amino]pyridine-3-carboxylic acid
904815-02-7 95.0%
0.05g
$202.0 2025-02-24
Enamine
EN300-761776-0.1g
6-[(2-aminoethyl)amino]pyridine-3-carboxylic acid
904815-02-7 95.0%
0.1g
$212.0 2025-02-24
Enamine
EN300-761776-0.25g
6-[(2-aminoethyl)amino]pyridine-3-carboxylic acid
904815-02-7 95.0%
0.25g
$222.0 2025-02-24
Enamine
EN300-761776-0.5g
6-[(2-aminoethyl)amino]pyridine-3-carboxylic acid
904815-02-7 95.0%
0.5g
$232.0 2025-02-24
Enamine
EN300-761776-1.0g
6-[(2-aminoethyl)amino]pyridine-3-carboxylic acid
904815-02-7 95.0%
1.0g
$241.0 2025-02-24

Additional information on 6-(2-Aminoethyl)aminonicotinic acid

Comprehensive Overview of 6-(2-Aminoethyl)aminonicotinic acid (CAS No. 904815-02-7): Properties, Applications, and Research Insights

In the realm of fine chemicals and pharmaceutical intermediates, 6-(2-Aminoethyl)aminonicotinic acid (CAS No. 904815-02-7) has garnered significant attention due to its versatile molecular structure and potential applications. This compound, often abbreviated as AEAN, belongs to the nicotinic acid derivative family and features a unique combination of aminoethyl and aminonicotinic functionalities. Its chemical structure enables diverse reactivity, making it a valuable building block in drug discovery, bioconjugation, and material science.

The growing interest in 6-(2-Aminoethyl)aminonicotinic acid aligns with current trends in precision medicine and targeted drug delivery. Researchers are exploring its role as a linker molecule in antibody-drug conjugates (ADCs), a hot topic in oncology therapeutics. The compound’s aminoethyl group facilitates covalent bonding with biomolecules, while the nicotinic acid moiety offers solubility and stability enhancements—a dual advantage highly sought after in biopharmaceutical formulations.

From a synthetic chemistry perspective, CAS 904815-02-7 exhibits remarkable chemodiversity. Its pyridine ring allows for electrophilic substitutions, whereas the primary amine group enables classic acylation or alkylation reactions. Recent publications highlight its utility in constructing heterocyclic scaffolds, particularly in developing kinase inhibitors—a dominant theme in cancer research discussions across academic and industrial forums.

Environmental and green chemistry considerations have also shaped recent studies on this compound. With increasing searches for "sustainable synthetic routes" and "eco-friendly intermediates," researchers have investigated catalytic methods for producing 6-(2-Aminoethyl)aminonicotinic acid with reduced waste generation. These efforts resonate with the pharmaceutical industry’s push toward green chemistry metrics and process intensification.

Analytical characterization of 904815-02-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing the community’s demand for "purity verification methods." The compound’s UV absorbance properties make it detectable at low concentrations, a feature leveraged in high-throughput screening applications. Such technical attributes frequently appear in search queries related to assay development and compound library design.

In material science, the zwitterionic nature of AEAN has sparked interest for surface modification applications. Its ability to form self-assembled monolayers (SAMs) aligns with nanotechnology trends, particularly in "anti-fouling coatings"—a rapidly growing niche. This interdisciplinary potential makes 6-(2-Aminoethyl)aminonicotinic acid a recurring subject in grant proposals and patent applications worldwide.

The commercial landscape for CAS 904815-02-7 reflects its specialty status. While not a bulk commodity, its inclusion in custom synthesis catalogs and research chemical portfolios underscores its value. Procurement discussions often center around "scalable synthesis" and "GMP-grade availability," indicating its transition from academic curiosity to industrial relevance.

Future research directions may explore 6-(2-Aminoethyl)aminonicotinic acid’s role in peptide mimetics and proteolysis-targeting chimeras (PROTACs)—two areas dominating recent scientific literature. Its structural features position it as a potential candidate for addressing challenges in protein degradation therapeutics, a field attracting substantial investment and public interest.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.